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Compound of Interest

Compound Name: Dibenzyl 2-fluoromalonate

Cat. No.: B168617

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a certified Safety Data Sheet (SDS). A comprehensive and officially certified SDS for Dibenzyl
2-fluoromalonate is not readily available in public domains. The information herein is compiled
from various sources, including sparse safety data sheets and data from structurally related
compounds. All laboratory work should be conducted under the supervision of qualified
personnel and in accordance with established safety protocols.

Executive Summary

Dibenzyl 2-fluoromalonate is a specialized chemical intermediate of significant interest in
synthetic organic chemistry, particularly for the introduction of fluorine into molecular scaffolds.
Its unique structure, combining the reactivity of a malonate ester with the presence of a fluorine
atom, makes it a valuable building block for the synthesis of novel compounds in
pharmaceutical and agrochemical research. This guide provides a consolidated overview of the
available safety information, physical and chemical properties, and potential synthetic
applications of Dibenzyl 2-fluoromalonate. Due to the limited availability of data for this
specific compound, information from the closely related compounds Dibenzyl malonate and
Diethyl fluoromalonate is included for comparative purposes.

Safety and Handling

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b168617?utm_src=pdf-interest
https://www.benchchem.com/product/b168617?utm_src=pdf-body
https://www.benchchem.com/product/b168617?utm_src=pdf-body
https://www.benchchem.com/product/b168617?utm_src=pdf-body
https://www.benchchem.com/product/b168617?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The safety profile of Dibenzyl 2-fluoromalonate has not been extensively characterized. The
following information is based on limited data and should be treated with caution.

Hazard Identification

A comprehensive hazard assessment for Dibenzyl 2-fluoromalonate is not available.
However, based on the structure and data for similar compounds, it should be handled with
care.

General Precautions:

e Avoid contact with skin and eyes.[1]

» Avoid formation of dust and aerosols.[1]
e Use in a well-ventilated area.[1]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[1]

First Aid Measures

¢ In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower.[2]

¢ In case of eye contact: Rinse out with plenty of water.[2]
e Ifinhaled: Move to fresh air.

« If swallowed: Make victim drink water (two glasses at most). Consult a physician.[2]

Fire-Fighting Measures

o Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
e Specific hazards: No data available.

o Protective equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]
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Handling and Storage

o Safe handling: Handle in a well-ventilated place. Wear suitable protective clothing. Avoid
contact with skin and eyes. Avoid formation of dust and aerosols. Use non-sparking tools.[1]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Physical and Chemical Properties

Quantitative data for Dibenzyl 2-fluoromalonate is limited. The following table summarizes

available data and includes information for related compounds for comparison.

Property Dibenzyl 2- Dibenzyl malonate Diethyl

fluoromalonate fluoromalonate
CAS Number 133384-81-3[3] 15014-25-2 685-88-1[4]
Molecular Formula C17H15FO4[5] C17H1604 C7H11FO4[4]
Molecular Weight 302.297 g/mol [5] 284.31 g/mol 178.16 g/mol [4]
Appearance Data not available Colorless liquid[6] Clear liquid[4]
Boiling Point Data not available 188 °C @ 0.2 mmHg 121-122 °CJ[4]
Density Data not available 1.137 g/mL at 25 °C 1.120 g/mL[4]
Flash Point Data not available 110 °C (closed cup) 62 °C[4]

Water Solubility

Data not available

Immiscible

Data not available

Refractive Index

Data not available

n20/D 1.546

Data not available

Toxicological and Ecological Information

There is a significant lack of toxicological and ecological data for Dibenzyl 2-fluoromalonate.

Most available safety data sheets indicate "no data available" for these endpoints.[1] Therefore,

the compound should be handled as a substance of unknown toxicity. Discharge into the

environment must be avoided.[1]

Experimental Protocols
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While specific experimental protocols for Dibenzyl 2-fluoromalonate are not widely published,
its synthesis can be inferred from general methods for the fluorination of malonate esters.

Synthesis of Dibenzyl 2-fluoromalonate

A plausible method for the synthesis of Dibenzyl 2-fluoromalonate is the electrophilic
fluorination of Dibenzyl malonate.

Reaction: Fluorination of Dibenzyl malonate.

Materials:

Dibenzyl malonate

Electrophilic fluorinating agent (e.g., Selectfluor®, N-Fluorobenzenesulfonimide (NFSI))

Anhydrous aprotic solvent (e.g., acetonitrile, dichloromethane)

Inert gas atmosphere (e.g., nitrogen, argon)

Procedure:

e In a round-bottom flask under an inert atmosphere, dissolve Dibenzyl malonate in the
chosen anhydrous solvent.

o Cool the solution to a suitable temperature (e.g., 0 °C or room temperature, depending on
the reactivity of the fluorinating agent).

» Add the electrophilic fluorinating agent portion-wise to the stirred solution.

e Monitor the reaction progress by Thin Layer Chromatography (TLC) or Nuclear Magnetic
Resonance (NMR) spectroscopy.

o Upon completion, quench the reaction (e.g., with a saturated agueous solution of sodium
bicarbonate).

o Extract the product with an organic solvent.

e Dry the combined organic layers over an anhydrous drying agent (e.g., sodium sulfate).
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» Concentrate the solution under reduced pressure.

 Purify the crude product by column chromatography on silica gel.

Application in Michael Addition Reactions

Dialkyl 2-fluoromalonate esters are valuable nucleophiles in Michael addition reactions.[2]

General Procedure for Michael Addition:

In a suitable reaction vessel, combine the dialkyl 2-fluoromalonate, the Michael acceptor
(e.g., an a,B-unsaturated ketone or ester), and a suitable solvent.

e Add a catalytic amount of a base (e.g., a tertiary amine or an organocatalyst).

« Stir the reaction mixture at the appropriate temperature until the reaction is complete, as
monitored by TLC or NMR.

e Work up the reaction by quenching with a suitable reagent, followed by extraction and drying
of the organic phase.

 Purify the product by column chromatography or recrystallization.

Visualizations
Proposed Synthesis of Dibenzyl 2-fluoromalonate
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Caption: Proposed synthetic workflow for Dibenzyl 2-fluoromalonate.

General Reactivity of Dibenzyl 2-fluoromalonate as a
Building Block
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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